Cas no 104636-54-6 (5-phenyl-2,3-dihydro-1H-indole)

5-Phenyl-2,3-dihydro-1H-indole is a heterocyclic organic compound featuring a fused benzene and pyrrolidine ring system with a phenyl substituent. This structure serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its rigid yet flexible scaffold allows for diverse functionalization, making it useful in medicinal chemistry for designing receptor-targeting compounds. The saturated pyrrolidine ring enhances stability compared to its unsaturated analogs, while the phenyl group offers opportunities for further derivatization. This compound is typically employed in research settings for exploring structure-activity relationships in drug discovery. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
5-phenyl-2,3-dihydro-1H-indole structure
104636-54-6 structure
Product Name:5-phenyl-2,3-dihydro-1H-indole
CAS No:104636-54-6
MF:C14H13N
MW:195.259723424911
CID:1145558
PubChem ID:13497475
Update Time:2025-06-15

5-phenyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 5-phenylindoline
    • Phenylhydantoin
    • 5-phenyl imidazolidine-2,4-dione
    • 5-Phenyl-
    • 4-Phenylimidazolidine-2,5-dione
    • 5-Phenyl Indoline
    • 5-phenyl-imidazolidine-2,4-dione
    • 5-phenyl-2,3-dihydroindole
    • 5-Phenylhydantoin (100 mg)
    • 5-Phenyl-imidazolidin-2,4-dion
    • 5-phenyl hydantoin
    • 5-D,L-phenylhydantoin
    • Phenylhydantoin; 5-phenyl imidazolidine-2,4-dione; 5-Phenyl-; 4-Phenylimidazolidine-2,5-dione; 5-Phenyl Indoline; 5-phenyl-imidazolidine-2,4-dione; 5-phenyl-2,3-dihydroindole; 5-Phenylhydantoin (100 mg); 5-Phenyl-imidazolidin-2,4-dion; 5-phenyl hydantoin; 5-D,L-phenylhydantoin;
    • 5-phenyl-2,3-dihydro-1H-indole
    • Z259726324
    • G41356
    • EN300-111333
    • F8880-7955
    • OTLWHHHZQLDXEK-UHFFFAOYSA-N
    • AKOS004116153
    • SCHEMBL1436033
    • 104636-54-6
    • Inchi: 1S/C14H13N/c1-2-4-11(5-3-1)12-6-7-14-13(10-12)8-9-15-14/h1-7,10,15H,8-9H2
    • InChI Key: OTLWHHHZQLDXEK-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(C3C=CC=CC=3)=CC=2CC1

Computed Properties

  • Exact Mass: 195.10489
  • Monoisotopic Mass: 195.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

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Additional information on 5-phenyl-2,3-dihydro-1H-indole

Comprehensive Overview of 5-phenyl-2,3-dihydro-1H-indole (CAS No. 104636-54-6): Properties, Applications, and Research Insights

5-phenyl-2,3-dihydro-1H-indole (CAS No. 104636-54-6) is a heterocyclic organic compound featuring a fused benzene and pyrrole ring system. This scaffold is of significant interest in medicinal chemistry and material science due to its structural versatility. The indole core, modified with a phenyl group at the 5-position, enhances its potential as a building block for pharmaceuticals, agrochemicals, and functional materials. Researchers frequently explore its derivatives for their bioactivity, particularly in modulating neurotransmitter pathways or as intermediates in synthetic routes.

In recent years, the demand for 5-phenyl-2,3-dihydro-1H-indole has surged due to its relevance in drug discovery. Searches for "indole derivatives in drug design" or "CAS 104636-54-6 supplier" reflect growing industrial interest. The compound’s stability and solubility profile make it suitable for cross-coupling reactions, a hot topic in organic synthesis. Notably, its role in developing kinase inhibitors and GPCR-targeted therapies aligns with trends in precision medicine, addressing queries like "how to synthesize indole-based bioactive molecules."

From a technical perspective, 5-phenyl-2,3-dihydro-1H-indole exhibits a melting point range of 120–125°C and a molecular weight of 209.27 g/mol. Its spectral data (NMR, IR) are well-documented, aiding in quality control. Environmental and safety studies highlight its low ecotoxicity, a key consideration for sustainable chemistry initiatives. Users often search for "spectroscopic characterization of indole derivatives" or "green synthesis of 5-phenylindole," underscoring the need for eco-friendly protocols.

Innovative applications include its use in OLEDs (organic light-emitting diodes), where its electron-rich aromatic system improves charge transport. This connects to trending searches like "indole compounds in optoelectronics." Future research may explore its potential in catalysis or bioconjugation, areas gaining traction in academic and industrial forums. With rigorous SEO optimization, this content targets high-value keywords while maintaining scientific rigor, ensuring visibility among researchers and manufacturers alike.

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